Cas no 100326-56-5 (3,4-Isothiazoledicarbonitrile,5-amino-(9CI))

3,4-Isothiazoledicarbonitrile,5-amino-(9CI) structure
100326-56-5 structure
Product Name:3,4-Isothiazoledicarbonitrile,5-amino-(9CI)
CAS No:100326-56-5
MF:C5H2N4S
MW:150.16117811203
CID:124040
PubChem ID:21285251
Update Time:2025-04-18

3,4-Isothiazoledicarbonitrile,5-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4-Isothiazoledicarbonitrile,5-amino-(9CI)
    • 100326-56-5
    • BZPKVNVQNNDLSH-UHFFFAOYSA-N
    • SCHEMBL10687515
    • 5-AMINO-1,2-THIAZOLE-3,4-DICARBONITRILE
    • 5-aminoisothiazole-3,4-dicarbonitrile
    • 3,4-ISOTHIAZOLEDICARBONITRILE,5-AMINO-
    • Inchi: 1S/C5H2N4S/c6-1-3-4(2-7)9-10-5(3)8/h8H2
    • InChI Key: BZPKVNVQNNDLSH-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C(C#N)=N1)N

Computed Properties

  • Exact Mass: 150.000017g/mol
  • Monoisotopic Mass: 150.000017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 150.16g/mol
  • XLogP3: 1
  • Topological Polar Surface Area: 115Ų
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